Cas no 870244-06-7 (O-1-(tert-butoxy)propan-2-ylhydroxylamine)

O-1-(tert-butoxy)propan-2-ylhydroxylamine structure
870244-06-7 structure
Product Name:O-1-(tert-butoxy)propan-2-ylhydroxylamine
CAS No:870244-06-7
MF:C7H17NO2
MW:147.21538233757
CID:6308964
PubChem ID:55267526
Update Time:2024-01-06

O-1-(tert-butoxy)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-1-(tert-butoxy)propan-2-ylhydroxylamine
    • AKOS006313497
    • EN300-1841275
    • 870244-06-7
    • O-[1-(tert-butoxy)propan-2-yl]hydroxylamine
    • SCHEMBL5951333
    • DLDKVZVAXLPMBZ-UHFFFAOYSA-N
    • O-(1-(tert-butoxy)propan-2-yl)hydroxylamine
    • Inchi: 1S/C7H17NO2/c1-6(10-8)5-9-7(2,3)4/h6H,5,8H2,1-4H3
    • InChI Key: DLDKVZVAXLPMBZ-UHFFFAOYSA-N
    • SMILES: O(CC(C)ON)C(C)(C)C

Computed Properties

  • Exact Mass: 147.125928785g/mol
  • Monoisotopic Mass: 147.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 44.5Ų

O-1-(tert-butoxy)propan-2-ylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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